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Compound of Interest

Compound Name: BRD2879

Cat. No.: B13441669

Essential Safety and Handling Guide for
BRD2879

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCH
PROFESSIONALS

This document provides crucial safety protocols and operational guidance for the handling and
disposal of BRD2879, a potent and selective inhibitor of the IDH1-R132H mutant. The
information herein is intended for researchers, scientists, and drug development professionals.
Given that a comprehensive Safety Data Sheet (SDS) for BRD2879 is not readily available, this
guide is based on general best practices for handling novel, potent small molecule inhibitors
and should be supplemented by a thorough risk assessment conducted by the user within their
specific laboratory environment.

Quantitative Data Summary

The following table summarizes the available quantitative data for BRD2879. Due to the limited
publicly available safety data, researchers should handle this compound with a high degree of
caution, treating it as potentially hazardous.
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Property Value Notes
Chemical Formula C30H3sFN30sS
Molecular Weight 571.71 g/mol
CAS Number 1304750-47-7
) Assume a crystalline or

Appearance Solid powder .

amorphous solid.

Potent inhibitor; handle with
ICso (IDH1-R132H) 50 nM

care to avoid exposure.

Refer to supplier's instructions
Storage Temperature Powder: -20°C

for long-term stability.

. . Prepare stock solutions in a
Solubility Soluble in DMSO
fume hood.

Treat as a potent, potentially

Toxicity Data (LDso/LCso) Not available )
toxic compound.
Occupational Exposure Limit ) Minimize exposure through
Not established ] )
(OEL) engineering controls and PPE.

Experimental Protocol for Safe Handling of
BRD2879

This step-by-step protocol outlines the essential procedures for safely handling BRD2879 from
receipt to disposal.

1. Personal Protective Equipment (PPE)

A minimum level of PPE is mandatory when handling BRD2879 in any form (solid or in
solution).

o Gloves: Nitrile or other chemically resistant gloves. Double-gloving is recommended.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat. A disposable gown is recommended when handling
larger quantities.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is recommended
when handling the solid powder outside of a certified chemical fume hood.

. Engineering Controls

Chemical Fume Hood: All handling of the solid compound and preparation of stock solutions
must be performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.
. Receipt and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in its original, tightly sealed container in a designated, secure,
and well-ventilated location at -20°C.

Labeling: Ensure the container is clearly labeled with the compound name, CAS number,
and appropriate hazard warnings.

. Preparation of Stock Solutions
Work Area: Perform all weighing and solution preparation inside a chemical fume hood.

Weighing: Use a dedicated, clean spatula and weigh the desired amount of BRD2879 onto
weighing paper or directly into a tared vial.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial to achieve
the desired stock concentration. Cap the vial and vortex or sonicate until the solid is
completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, clearly labeled vials for single-use to avoid
repeated freeze-thaw cycles.

. Handling During Experiments
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« Dilutions: Prepare working dilutions from the stock solution in a fume hood or on the bench
using appropriate PPE.

e Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand, or commercial spill pillows). Clean the area with a suitable solvent (e.qg.,
ethanol) and dispose of all contaminated materials as hazardous waste. For larger spills,
evacuate the area and follow your institution's emergency procedures.

Operational and Disposal Plan

A clear plan for the disposal of BRD2879 and associated waste is critical for maintaining a safe
laboratory environment.

1. Waste Segregation

» Solid Waste: All disposable materials that have come into contact with BRD2879 (e.qg.,
gloves, weighing paper, pipette tips, vials) should be collected in a dedicated, clearly labeled
hazardous waste container.

» Liquid Waste: Unused or waste solutions of BRD2879 should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container. Do not mix with other chemical
waste streams unless compatibility has been confirmed.

2. Disposal Procedure

e Regulatory Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations for hazardous chemical waste.

o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Documentation: Maintain accurate records of the waste generated and its disposal.

Mandatory Visualizations

Safe Handling and Disposal Workflow for BRD2879
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« To cite this document: BenchChem. [Personal protective equipment for handling BRD2879].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13441669#personal-protective-equipment-for-
handling-brd2879]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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